N1-allyl-N2-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N'-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-prop-2-enyloxamide
• InChI: InChI=1S/C14H20N4O4S/c1-5-6-15-12(19)13(20)16-11-9-7-23(21,22)8-10(9)17-18(11)14(2,3)4/h5H,1,6-8H2,2-4H3,(H,15,19)(H,16,20)
• InChI Key: KZVFAIUPPXEANM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C(=O)NCC=C
• Molecular Formula: C14H20N4O4S
• Molecular Weight: 340.40 g/mol
• CAS No.: 899995-04-1

Description

The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms. Pyrazoles are known for their wide range of biological activities and are found in many important drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered ring with three carbon atoms and two adjacent nitrogen atoms. The presence of the tert-butyl group and the oxalamide group would further define the structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrazoles in general can undergo a variety of chemical reactions, including substitutions, additions, and oxidations.

Scientific Research Applications

Synthesis and Characterization

• Diastereoselective Allylation of Pyrazol-4-yl Derived Imines : Research conducted by Kuznetsov et al. (2014) on the diastereoselective allylation of pyrazol-4-yl derived imines demonstrates the synthesis of enantiomerically pure piperidin-2,4-diones, a process relevant for constructing complex molecules with potential pharmacological properties Kuznetsov et al., 2014.

• Development of Copper(II) Complexes : Gabrielli et al. (2020) developed copper(II) complexes of hexyl bis(pyrazol-1-yl)acetate ligands, which were used as catalysts for allylic oxidation. This showcases the compound's potential in catalysis, particularly in the context of C-H oxidation and the Kharasch-Sosnovsky reaction Gabrielli et al., 2020.

• Synthesis of Substituted Pyrazoles : Sar et al. (2014) highlighted a methodology for synthesizing highly substituted pyrazoles, demonstrating the compound's utility in constructing heterocyclic frameworks, which are crucial in drug design and development Sar et al., 2014.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Many pyrazole derivatives exhibit biological activity by interacting with enzymes or receptors in the body.